molecular formula C10H13NO3 B8486409 4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester

4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester

Cat. No.: B8486409
M. Wt: 195.21 g/mol
InChI Key: IVLNUPGMJGJTSK-UHFFFAOYSA-N
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Description

4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

methyl 4-(2-methylpropanoyl)-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C10H13NO3/c1-6(2)9(12)7-4-8(11-5-7)10(13)14-3/h4-6,11H,1-3H3

InChI Key

IVLNUPGMJGJTSK-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)C1=CNC(=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of isobutyryl chloride and aluminum chloride in dry DCM were stirred in an inert atmosphere at 0-5° C. for 15 minutes. To this was added a solution of 1H-pyrrole-2-carboxylic acid methyl ester in dry DCM drop wise under stirring at 0-5° C. and stirred further for 4 hours at room temperature. After completion of reaction, reaction mixture was poured into ice water and extracted with DCM, DCM layer was washed with 1N NaOH followed by water and brine. The organic layer was dried over anhydrous sodium sulfate and was evaporated to get 4-isobutyryl-1H-pyrrole-2-carboxylic acid methyl ester (B1-I)
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